Cas no 859930-62-4 ([1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride)

• Product Name: [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride
• CAS No: 859930-62-4
• MF: C₁₂H₁₈Cl₄N₄
• MW: 360.11011838913
• CID: 5041288
• PubChem ID: 2749934
• Update Time: 2025-05-20

[1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride
• 2,2′,4,4′-Biphenyltetramine, tetrahydrochloride (3CI)
• E75101
• 859930-62-4
• BS-45915
• [1,1'-Biphenyl]-2,2',4,4'-tetraaminetetrahydrochloride
• [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetraHCl
• [1,1'-BIPHENYL]-2,2',4,4'-TETRAMINE TETRAHYDROCHLORIDE
• AKOS004905269
• 4-(2,4-diaminophenyl)benzene-1,3-diamine;tetrahydrochloride

• Inchi： 1S/C12H14N4.4ClH/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16;;;;/h1-6H,13-16H2;4*1H
• InChI Key： UTRQFVMAQWSLMB-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.NC1C=C(C=CC=1C1C=CC(=CC=1N)N)N

Computed Properties

• Exact Mass: 360.025607g/mol
• Monoisotopic Mass: 358.028557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Additional information on [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride

Comprehensive Overview of [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride (CAS No. 859930-62-4)

[1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride (CAS No. 859930-62-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique biphenyl backbone and tetraamine functional groups, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which includes multiple amine groups, makes it a versatile building block for drug discovery and polymer chemistry.

The growing interest in CAS No. 859930-62-4 is driven by its potential applications in cancer research and neurological studies. Researchers are exploring its role in modulating specific biological pathways, particularly those related to cell signaling and enzyme inhibition. Recent studies have highlighted its relevance in the synthesis of targeted therapies, where its structural properties enable precise interactions with biological targets. This aligns with the current trend in personalized medicine, where compounds like [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride are pivotal for designing next-generation therapeutics.

In the realm of material science, CAS No. 859930-62-4 is valued for its ability to contribute to the development of conductive polymers and nanomaterials. Its amine-rich structure facilitates cross-linking reactions, which are essential for creating durable and functional materials. This has implications for innovations in flexible electronics and energy storage devices, areas that are currently at the forefront of technological advancements. The compound's thermal stability and solubility properties further enhance its utility in these applications.

From a synthetic chemistry perspective, [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride is a valuable reagent for constructing complex molecular architectures. Its reactivity with various electrophiles and nucleophiles makes it a preferred choice for multi-step synthesis processes. Chemists are particularly interested in its potential for creating heterocyclic compounds, which are foundational to many agrochemicals and pharmaceuticals. This aligns with the increasing demand for green chemistry solutions, where efficient and sustainable synthetic routes are prioritized.

The safety and handling of CAS No. 859930-62-4 are also topics of interest among researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. This includes adherence to glovebox techniques and ventilation protocols, especially when working with powdered forms. Such precautions are in line with the broader industry focus on occupational health and environmental sustainability.

In summary, [1,1'-Biphenyl]-2,2',4,4'-tetraamine tetrahydrochloride (CAS No. 859930-62-4) is a multifaceted compound with significant potential across diverse scientific disciplines. Its applications in drug development, advanced materials, and synthetic chemistry underscore its importance in contemporary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.